N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[5-[(3-chlorophenyl)methyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C17H13Cl2N3OS/c18-12-4-6-14(7-5-12)21-16(23)22-17-20-10-15(24-17)9-11-2-1-3-13(19)8-11/h1-8,10H,9H2,(H2,20,21,22,23)
• InChI Key: KNLQVHUKOGXBKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC2=CN=C(S2)NC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C17H13Cl2N3OS
• Molecular Weight: 378.3 g/mol

Description

N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medical research. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea has been extensively studied for its potential applications in medical research. It has been shown to possess anticancer properties and has been tested against various cancer cell lines, including breast, lung, and prostate cancer. The compound has also been studied for its antimicrobial properties and has shown promising results against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The mechanism of action of N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea is not fully understood. However, it has been suggested that the compound exerts its anticancer and antimicrobial effects by inhibiting specific enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit bacterial growth. The compound has also been shown to exhibit low toxicity towards normal cells and tissues.

Advantages and Limitations for Lab Experiments

The advantages of using N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea in lab experiments include its high purity, low toxicity towards normal cells, and potential applications in medical research. However, the limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea. These include:
1. Further studies to fully understand the mechanism of action of the compound.
2. Testing the compound against a wider range of cancer cell lines and bacterial strains.
3. Developing new derivatives of the compound with improved potency and selectivity.
4. Investigating the potential of the compound as a drug candidate for cancer and bacterial infections.
5. Studying the pharmacokinetics and pharmacodynamics of the compound in animal models.
Conclusion:
In conclusion, N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-N'-(4-chlorophenyl)urea is a chemical compound with potential applications in medical research. The compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Future research on the compound includes further studies to fully understand its mechanism of action and potential applications as a drug candidate for cancer and bacterial infections.